Cas no 1847461-43-1 (Mobocertinib)

• Product Name: Mobocertinib
• CAS No: 1847461-43-1
• Molecular Formula: C₃₂H₃₉N₇O₄
• Molecular Weight: 585.6966
• MDL: MFCD32669806
• CID: 4730238
• PubChem ID: 118607832

Mobocertinib Properties

Names and Identifiers

• Mobocertinib
• mobocertinib (proposed INN)
• TAK788
• 39HBQ4A67L
• GTPL10468
• BDBM368374
• US10227342, Example 10
• example 94 [WO2015195228A1]
• propan-2-yl 2-[4-[2-(dimethylamino)ethyl-methylamino]-2-methoxy-5-(prop-2-enoylamino)anilino]-4-(1-methylindol-3-yl)pyrimidine-5-carboxylate
• AP32788
• Isopropyl 2-((5-acrylamido-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)amino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate
• 1-Methylethyl 2-[[4-[[2-(dimethylamino)ethyl]methylamino]-2-methoxy-5-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-4-(1-methyl-1H-indo
• AKOS040759315
• CS-0114256
• Mobocertinib(TAK-788)
• AC-36436
• XYC46143
• MOBOCERTINIB [WHO-DD]
• CHEMBL4650319
• MFCD32669806
• EX-A3392
• TAK-788
• AP-32788
• Exkivity
• TAK 788
• SY274296
• Mobocertinib (USAN/INN)
• NSC-825519
• propan-2-yl 2-[(4-{[2-(dimethylamino)ethyl](methyl)amino}-2-methoxy-5-(prop-2-enamido)phenyl)amino]-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate
• MS-30474
• Mobocertinib [USAN]
• HY-135815
• 1-Methylethyl 2-[[4-[[2-(dimethylamino)ethyl]methylamino]-2-methoxy-5-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-4-(1-methyl-1H-indol-3-yl)-5-pyrimidinecarboxylate
• DA-55589
• AT30193
• EGFR/HER2 Inhibitor TAK-788
• AP 32788
• NSC825519
• Isopropyl 2-(5-acrylamido-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenylamino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate
• TAK-788;AP32788
• s6813
• Mobocertinib [INN]
• Mobocertinib(TAK-788)?
• Propan-2-yl 2-(5-(acryloylamino)-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyanilino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate
• DTXSID201336749
• 1847461-43-1
• D12001
• Mobocertinib (TAK788)
• BCP31045
• Mobocertinib [USAN:INN]
• 5-Pyrimidinecarboxylic acid, 2-((4-((2-(dimethylamino)ethyl)methylamino)-2-methoxy-5-((1-oxo-2-propen-1-yl)amino)phenyl)amino)-4-(1-methyl-1H-indol-3-yl)-, 1-methylethyl ester
• SCHEMBL17373133
• isopropyl 2-[(4-{[2-(dimethylamino)ethyl](methyl)amino}-2-methoxy-5-(prop-2-enamido)phenyl)amino]-4-(1-methylindol-3-yl)pyrimidine-5-carboxylate
• D81621
• UNII-39HBQ4A67L
• example 94 (WO2015195228A1)
• TAK-788;TAK 788; TAK788; AP32788; AP-32788; AP 32788
• WHO 11183

• MDL： MFCD32669806
• InChIKey： AZSRSNUQCUDCGG-UHFFFAOYSA-N
• Inchi： 1S/C32H39N7O4/c1-9-29(40)34-24-16-25(28(42-8)17-27(24)38(6)15-14-37(4)5)35-32-33-18-22(31(41)43-20(2)3)30(36-32)23-19-39(7)26-13-11-10-12-21(23)26/h9-13,16-20H,1,14-15H2,2-8H3,(H,34,40)(H,33,35,36)
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(=C([H])C=1N([H])C1=NC([H])=C(C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H])C(C2=C([H])N(C([H])([H])[H])C3=C([H])C([H])=C([H])C([H])=C23)=N1)N([H])C(C([H])=C([H])[H])=O)N(C([H])([H])[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 585.30635275 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 13
• Monoisotopic Mass: 585.30635275 g/mol
• Heavy Atom Count: 43
• Complexity: 935
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 114
• Molecular Weight: 585.7

Experimental Properties

• Solubility: 152mg/mL @ pH 1.0; >17.6 mg/mL @ pH 6.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides